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Compound of Interest

Compound Name: Dodecyl acetate

Cat. No.: B107313 Get Quote

For researchers, scientists, and professionals in drug development, the quality and reliability of

analytical standards are paramount. Dodecyl acetate, also known as lauryl acetate, is utilized

in various applications, including as a fragrance ingredient, a solvent, and in the synthesis of

other chemical compounds.[1][2] This guide provides an objective comparison of commercially

available dodecyl acetate analytical standards, supported by data from supplier specifications.

It also outlines the typical experimental protocols used to ensure the quality and purity of these

standards.

Comparison of Dodecyl Acetate Analytical Standards
The following table summarizes the specifications of dodecyl acetate from various suppliers.

This data is compiled from publicly available Certificates of Analysis and product information.
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Parameter
Supplier A

(Sigma-Aldrich)

Supplier B

(Chem-Impex)

Supplier C

(Santa Cruz

Biotechnology)

Supplier D

(Generic)

Purity/Assay 97%[3] ≥ 99% (Assay)[1] 98%[4]

98% (HPLC),

NMR: Consistent

with structure[5]

CAS Number 112-66-3[3] 112-66-3[1] 112-66-3[4] 112-66-3[5]

Molecular

Formula
C14H28O2[3] C14H28O2[1] C14H28O2[4] C14H28O2[5]

Molecular Weight 228.37 g/mol [3] 228.37 g/mol [1] 228.37 g/mol [4] 228.37 g/mol [5]

Appearance Liquid[3]
Colorless to pale

yellow liquid[1]
- -

Density
0.865 g/mL at 25

°C (lit.)[3]

0.865 g/mL at 25

°C[1]
- -

Refractive Index
n20/D 1.432 (lit.)

[3]

n25/D 1.420 -

1.440[1]
- -

Boiling Point
150 °C/15 mmHg

(lit.)[3]
257 °C[1] - -

Flash Point
113 °C - closed

cup[3]
> 110.00 °C[6] - -

Experimental Protocols for Quality Control
The quality of an analytical standard is assured through a series of rigorous experimental tests.

While specific protocols are proprietary to the manufacturer, the following table outlines the

standard methodologies employed for the analysis of dodecyl acetate.
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Experiment Methodology Purpose

Purity Assay

Gas Chromatography (GC) or

High-Performance Liquid

Chromatography (HPLC)

To determine the percentage

purity of dodecyl acetate and

to identify and quantify any

impurities.

Identity Confirmation

Nuclear Magnetic Resonance

(NMR) Spectroscopy (¹H NMR,

¹³C NMR)

To confirm the chemical

structure of dodecyl acetate by

analyzing the magnetic

properties of its atomic nuclei.

[5]

Identity Confirmation Infrared (IR) Spectroscopy

To identify the functional

groups present in the

molecule, confirming its

identity as an acetate ester.

Physical Properties

Density Measurement,

Refractive Index

Measurement, Boiling Point

Determination

To ensure the physical

characteristics of the

substance match the

established specifications for

pure dodecyl acetate.[1][3]

Visualizing the Analytical Workflow and
Comparative Logic
To better illustrate the processes involved in certifying an analytical standard and how it might

be compared to alternatives, the following diagrams are provided.
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Synthesis & Purification

Quality Control Testing
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Caption: Analytical workflow for dodecyl acetate standard certification.
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Acetate Esters by Chain Length

Relative Retention Time

Conceptual GC Retention Time Comparison
of Long-Chain Acetate Esters Octyl Acetate (C8)

Decyl Acetate (C10)

Longer Chain

Dodecyl Acetate (C12)

Longer Chain

Tetradecyl Acetate (C14)

Longer Chain

Increasing Retention Time
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.chemicalbull.com/products/dodecyl-acetate
https://www.sigmaaldrich.com/HK/zh/product/aldrich/d221953
https://www.scbt.com/p/dodecyl-acetate-112-66-3
https://www.molnova.cn/files/document/COA/COA_M37451.pdf
https://www.thegoodscentscompany.com/data/rw1015071.html
https://www.benchchem.com/product/b107313#analytical-standards-for-dodecyl-acetate
https://www.benchchem.com/product/b107313#analytical-standards-for-dodecyl-acetate
https://www.benchchem.com/product/b107313#analytical-standards-for-dodecyl-acetate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b107313?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b107313?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

